![molecular formula C7H6N2OS B062820 2-(Methylthio)oxazolo[4,5-b]pyridine CAS No. 169205-95-2](/img/structure/B62820.png)
2-(Methylthio)oxazolo[4,5-b]pyridine
Overview
Description
Synthesis Analysis
2-(Methylthio)oxazolo[4,5-b]pyridine and its derivatives can be synthesized through multiple approaches. One method involves heating iminophosphoranes and alkylideneoxazol-5(4H)-ones to yield oxazolo[5,4-b]pyridines, with subsequent transformations under specific conditions to produce desired derivatives (Gelmi et al., 1992). Another method focuses on the intramolecular oxidative N-N bond formation, facilitating the synthesis of 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides (Zheng et al., 2014).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by the oxazolo[4,5-b]pyridine core, often modified with various substituents that impact their physical and chemical behaviors. The structural analyses reveal a versatile framework for chemical modifications, enabling the development of compounds with tailored properties for specific applications.
Chemical Reactions and Properties
Oxazolo[4,5-b]pyridines undergo various chemical reactions, enabling the synthesis of a wide range of derivatives. These reactions include intramolecular oxidative cyclizations, facilitating the construction of complex heterocyclic systems with potential biological activities (Wu & Zhi, 2016). The chemical properties of these compounds are influenced by the nature of the substituents attached to the oxazolo[4,5-b]pyridine core.
Physical Properties Analysis
The physical properties of 2-(Methylthio)oxazolo[4,5-b]pyridine derivatives, such as solubility, melting points, and stability, are crucial for their practical applications. These properties are determined by the molecular structure and the nature of substituents, which can be tailored during synthesis to meet specific requirements.
Chemical Properties Analysis
The chemical properties of these compounds, including their reactivity, potential as catalysts, and interactions with other chemical entities, are essential for their application in various fields. The oxazolo[4,5-b]pyridine core provides a versatile platform for chemical modifications, leading to compounds with desirable chemical behaviors for synthetic and medicinal chemistry applications.
Scientific Research Applications
Anti-inflammatory and Analgesic Activity : Compounds similar to 2-(Methylthio)oxazolo[4,5-b]pyridine, specifically 2-(substituted phenyl)oxazolo[4,5-b]pyridines, have demonstrated good anti-inflammatory and analgesic activities. They are comparable to phenylbutazone or indomethacin but without causing gastrointestinal irritation, which is a common side effect of acidic anti-inflammatory compounds (Clark et al., 1978).
Synthesis of Fused-Triheterocyclic Compounds : Research has shown the successful preparation of a series of 2-heterocyclicalkylthiooxazolo[4,5-b]pyridines, leading to the synthesis of fused-triheterocyclic compounds. This highlights its utility in organic synthesis and compound development (Ghattas & Moustafa, 2000).
Antimicrobial Activities and Molecular Modeling : 2-(Substituted)oxazolo[4,5-b]pyridine derivatives have been investigated for their antimicrobial activities against various bacteria and fungi strains. Some derivatives demonstrated significant activity. Additionally, molecular docking and dynamics simulations were performed to evaluate their potential as antimicrobial agents (Celik, Erol, & Kuyucuklu, 2021).
Catalyzed Arylation Reactions : There has been research on the direct Pd-catalyzed C-2 arylation of oxazolo[4,5-b]pyridine. This process is efficient at lower temperatures and accommodates a variety of aryl halides. It's a significant advancement in the field of organic synthesis, particularly for amino acid derivatives (Zhuravlev, 2006).
Development of Biological Components : Advances in the chemistry of heterocycles incorporating oxazolo[4,5-b]pyridine skeletons have been made, highlighting their potential in designing new biological components. This includes discussions on synthesis, reactivity, and biological evaluation of these compounds (Monier et al., 2020).
Fluorescence Properties : The fluorescence behavior of new dyes based on the oxazolo[4,5-b]pyridine ring has been investigated, showing that these compounds have strong charge transfer characteristics. Their behavior in different solutions and under protonation has been studied, contributing to the field of fluorescence and dye chemistry (Mac et al., 2007).
Safety and Hazards
Mechanism of Action
Mode of Action
It has been mentioned that a palladium-catalyzed direct c–h bond functionalization methodology was used to build the tricyclic scaffold as well as to achieve the subsequent c–h bond functionalization at the c-2 position of the oxazole unit with various (hetero)aryl iodides .
Pharmacokinetics
It is known that the compound has a molecular weight of 1662 , which may influence its bioavailability.
Action Environment
It is known that the compound should be stored in a well-ventilated place and the container should be kept tightly closed .
properties
IUPAC Name |
2-methylsulfanyl-[1,3]oxazolo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS/c1-11-7-9-6-5(10-7)3-2-4-8-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAIIIUMBUSZYDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(O1)C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70377296 | |
Record name | 2-(Methylthio)oxazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169205-95-2 | |
Record name | 2-(Methylthio)oxazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(methylsulfanyl)-[1,3]oxazolo[4,5-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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